Cas no 1020241-63-7 (4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole)

• Product Name: 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole
• CAS No: 1020241-63-7
• MF: C₁₈H₁₅NO₃S
• MW: 325.381603479385
• CID: 5185734
• Update Time: 2026-03-05

4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole
• 4-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-2-(p-tolyl)thiazole

• Inchi： 1S/C18H15NO3S/c1-12-2-4-13(5-3-12)18-19-14(10-23-18)9-20-15-6-7-16-17(8-15)22-11-21-16/h2-8,10H,9,11H2,1H3
• InChI Key： LIKRVFAKTXYVIS-UHFFFAOYSA-N
• SMILES： S1C=C(COC2=CC=C3OCOC3=C2)N=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole

Introduction to 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole (CAS No. 1020241-63-7)

4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole (CAS No. 1020241-63-7) is a unique and structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds and features a benzo[1,3]dioxole moiety, which imparts specific biological activities and pharmacological properties. The presence of the p-tolyl group further enhances its potential applications in drug discovery and development.

The chemical structure of 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole is characterized by a thiazole ring, a benzodioxole ring, and a p-tolyl substituent. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which are known for their bioactive properties. The benzodioxole ring, also known as a methylenedioxybenzene, is a six-membered aromatic ring with two oxygen atoms connected by a methylene bridge. This structural feature contributes to the compound's stability and reactivity in various chemical and biological environments.

Recent studies have highlighted the potential of 4-(Benzo[1,3]dioxol-5-yloxymethyl)-2-p-tolyl-thiazole in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(Benzo[1,3]dioxol-5-yoxymethyl)-2-p-tolyl-thiazole has also been investigated for its potential as an antitumor agent. Studies conducted in vitro and in vivo have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 4-(Benzo[1,3]dioxol-5-yoxymethyl)-2-p-tolyl-thiazole could be developed into a novel anticancer drug with broad-spectrum activity.

The pharmacokinetic properties of 4-(Benzo[1,3]dioxol-5-yoxymethyl)-2-p-tolyl-thiazole have also been studied to assess its suitability for clinical applications. Research published in the European Journal of Pharmaceutical Sciences has reported that this compound exhibits favorable oral bioavailability and good plasma stability. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed to target tissues after administration.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and permeability of 4-(Benzo[1,3]dioxol-5-yoxymethyl)-2-p-tolyl-thiazole. Prodrugs are biologically inactive derivatives that are converted into the active drug form through metabolic processes in the body. By designing prodrugs with enhanced physicochemical properties, it is possible to overcome limitations such as poor solubility or low permeability that may hinder the clinical utility of the parent compound.

In conclusion, 4-(Benzo[1,3]dioxol-5-yoxymethyl)-2-p-tolyl-thiazole (CAS No. 1020241-63-7) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique chemical structure confers specific pharmacological properties that make it an attractive candidate for further development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing research aims to optimize its pharmacokinetic profile and explore new delivery methods to maximize its clinical efficacy.